Cas no 21635-90-5 (Tetracyclododecene)

• Product Name: Tetracyclododecene
• CAS No: 21635-90-5
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD00213460
• CID: 51829
• PubChem ID: 87577548
• Update Time: 2025-10-19

Tetracyclododecene Chemical and Physical Properties

Names and Identifiers

• Dimethanooctahydronaphthalene
• 1,2,3,4,4a,5,8,8a-Octahydro-1,4:5,8-dimethanonaphthalene
• Tetracyclo[6.2.1.1(3,6).0(2,7)]dodec-4-ene
• 1,4,4a,5,6,7,8,8a-Octahydro-1,4:5,8-dimethanonaphthalene
• 2.7]dodeca-4-ene
• 3,6.0
• exo,exo-tetracyclo<4.4.0.12,5.17,10>dodec-3-ene
• Tetrac
• TETRACYCLO(6.2.1(1.8).1(3.6).0(2.7))DODECA-4-ENE
• Tetracyclo[6.2.1.1(3,6).0(2,7)]dodeca-4-ene
• TETRACYCLO[6.2.1.13,6.02,7]DODECA-4-ENE
• Tetracyclo[6.2.1.13,6.02,7]dodeca-9-ene
• tetracyclo<4.4.12,5.17,10.01,6>dodec-3-ene
• Tetracyclo<6.2.1.13.6.02.7>dodec-4-en
• Tetracyclododecene
• Tetracyclo[6.2.1.1/3,6.0/2.7]dodeca-4-ene
• 1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-
• XBFJAVXCNXDMBH-UHFFFAOYSA-N
• Tetracyclo[6.2.1.1(3,6).0(2,7)]dodec-9-ene
• 1,4:5,8-Dimethanonaphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (1alpha,4alpha,4aalpha,5beta,8beta,8aalpha)-
• 1,4:5,8-Dimethanonaphthalene, (1 alpha,4 alpha
• NS00128491
• tetracyclo[4.4.0.12,5.17,10]dodeca-3-ene
• 1,4:5,8-Dimethanonaphthalene, (1 alpha,4 alpha,4a beta,5 alpha,8 alpha,8a beta) 1,2,3,4,4a,5,8,8a-octahydro-
• T1817
• 1,4:5,8-Dimethanonaphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (1.alpha.,4.alpha.,5.beta.,8.beta.)-
• 36012-52-9
• tetracyclo[6.2.1.13,6.02,7]dodec-4-ene
• tetracyclo[6.2.1.1?,?.0?,?]dodec-4-ene
• tetracyclo[4.4.0.12,5.17,10]dodec-3-ene
• 21635-90-5
• AKOS025294917
• 6P28QOJ4FL
• CS-0378020
• UNII-6P28QOJ4FL
• tetracyclo[6.2.1.13, 6.02, 7]dodec-4-ene
• 1,4:5,8-Dimethanonaphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (1.alpha.,4.alpha.,4a.alpha.,5.beta.,8.beta.,8a.alpha.)-
• TETRACYCLO[6.2.1.1(3),?.0(2),?]DODEC-4-ENE
• tetracyclo[6.2.1.13'6.02'7]dodeca-4-ene

• MDL： MFCD00213460
• Inchi： 1S/C12H16/c1-2-8-5-7(1)11-9-3-4-10(6-9)12(8)11/h1-2,7-12H,3-6H2
• InChI Key： XBFJAVXCNXDMBH-UHFFFAOYSA-N
• SMILES： C12C3C=CC(C3)C1C1CCC2C1

Computed Properties

• Exact Mass: 160.12500
• Monoisotopic Mass: 160.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.073
• Melting Point: Not available
• Boiling Point: 93°C/11mmHg(lit.)
• Flash Point: 85 ºC
• Refractive Index: 1.5230-1.5260
• PSA: 0.00000
• LogP: 2.85460
• Vapor Pressure: 0.1±0.2 mmHg at 25°C

Tetracyclododecene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H302+H312+H332
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2929
• Hazard Category Code： 10-23/24/25
• Safety Instruction： S16; S36/37/39
• Risk Phrases：R10; R23/24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids
• Material Chemicals High Polymer Materials

Additional information on Tetracyclododecene

Introduction to Tetracyclododecene (CAS No. 21635-90-5)

Tetracyclododecene, with the chemical formula C₁₂H₁₈, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 21635-90-5, identifies it as a unique and specialized molecule with potential applications in various scientific domains. This introduction delves into the properties, synthesis, and emerging applications of Tetracyclododecene, highlighting its relevance in contemporary research.

The molecular structure of Tetracyclododecene consists of a cycloalkene backbone with four substituent groups, making it a versatile building block for more complex molecules. The presence of double bonds and cyclic stability contributes to its reactivity, which is exploited in synthetic chemistry for the development of novel compounds. Recent studies have demonstrated its utility in creating advanced materials and pharmaceutical intermediates.

In the realm of pharmaceutical research, Tetracyclododecene has garnered attention for its potential role in drug development. Its structural features allow for modifications that can enhance bioavailability and target specificity. Researchers are exploring its use as a precursor in synthesizing bioactive molecules that could lead to new treatments for various diseases. The compound's ability to undergo selective functionalization makes it a valuable asset in medicinal chemistry.

One of the most intriguing aspects of Tetracyclododecene is its application in polymer science. The cycloalkene structure enables the formation of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers are being investigated for use in aerospace, automotive, and electronics industries, where durability and lightweight properties are critical. The compound's role in developing sustainable materials aligns with global efforts to reduce environmental impact.

The synthesis of Tetracyclododecene involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic methods have been developed to improve yield and purity, making it more accessible for industrial applications. Recent breakthroughs in green chemistry have also focused on optimizing these processes to minimize waste and energy consumption, further enhancing the compound's appeal.

Emerging research indicates that Tetracyclododecene may have applications beyond traditional pharmaceuticals and materials science. Its unique chemical properties make it a candidate for use in biotechnology, particularly in the development of novel catalysts and biochemical pathways. The compound's ability to interact with biological systems suggests potential uses in drug delivery systems and targeted therapies.

The future prospects of Tetracyclododecene are promising, with ongoing studies exploring new synthetic routes and applications. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing multiple scientific fields. The collaborative efforts of chemists, biologists, and material scientists will be crucial in realizing these innovations.